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Compound of Interest

1-(2,5-Dihydroxyphenyl)butan-1-
Compound Name:
one

Cat. No.: B1615034

This technical guide provides a comprehensive overview of 1-(2,5-dihydroxyphenyl)butan-1-
one, a phenolic compound of interest to researchers and professionals in drug development
and chemical synthesis. This document details its chemical identity, physicochemical
properties, a proposed synthesis protocol, and a discussion of its potential biological activities.

Chemical Identity

IUPAC Name: 1-(2,5-dihydroxyphenyl)butan-1-one[1][2]

Synonyms:

2',5'-Dihydroxybutyrophenone

2-Butyrylhydroquinone

NSC 112924[1]

4693-16-7 (CAS Numben)[1][2]

Physicochemical Properties

A summary of the key quantitative data for 1-(2,5-dihydroxyphenyl)butan-1-one is presented
in Table 1. This data is essential for its handling, characterization, and application in
experimental settings.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1615034?utm_src=pdf-interest
https://www.benchchem.com/product/b1615034?utm_src=pdf-body
https://www.benchchem.com/product/b1615034?utm_src=pdf-body
https://www.benchchem.com/product/b1615034?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/270487
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/acetophenones/mm4693167
https://pubchem.ncbi.nlm.nih.gov/compound/270487
https://pubchem.ncbi.nlm.nih.gov/compound/270487
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/acetophenones/mm4693167
https://www.benchchem.com/product/b1615034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical Properties of 1-(2,5-Dihydroxyphenyl)butan-1-one

Property Value Source
Molecular Formula C10H1203 [1][2]
Molecular Weight 180.20 g/mol [1]
XLogP3 2.3 [1]

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count 3

Rotatable Bond Count 3

Topological Polar Surface Area  57.5 A2 [1]
Heavy Atom Count 13

Complexity 179 [1]
Monoisotopic Mass 180.078644241 Da [1]

Synthesis Protocol

While a specific experimental protocol for the synthesis of 1-(2,5-dihydroxyphenyl)butan-1-
one is not readily available in the reviewed literature, a suitable method is the Friedel-Crafts
acylation of hydroquinone. This proposed protocol is adapted from the synthesis of the related
isomer, 1-(3,4-dihydroxyphenyl)butan-1-one, which utilizes a similar electrophilic aromatic
substitution reaction.[3]

Proposed Experimental Protocol: Friedel-Crafts Acylation of Hydroquinone

Objective: To synthesize 1-(2,5-dihydroxyphenyl)butan-1-one from hydroquinone and butyryl
chloride.

Materials:

e Hydroquinone
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e Butyryl chloride

e Aluminum chloride (AICIs)

e 1,2-Dichloroethane (anhydrous)

e |ce

» 5% Hydrochloric acid (HCI)

o Ethyl acetate

e Sodium sulfate (Na2S0a4), anhydrous
« Silica gel for column chromatography
e Hexane

e Acetone

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere
(e.g., nitrogen or argon), suspend hydroquinone and aluminum chloride in anhydrous 1,2-
dichloroethane.

e Cool the suspension in an ice bath.

o Slowly add butyryl chloride to the stirred suspension over a period of 1 hour, maintaining the
temperature at 0-5 °C.

 After the addition is complete, continue stirring the reaction mixture in the ice bath for an
additional 3 hours.

o Allow the reaction mixture to warm to room temperature and stir for another 20 hours.

e Quench the reaction by carefully pouring the mixture into a beaker containing a cold 5%
hydrochloric acid solution.
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« If a precipitate forms, it should be collected by filtration, washed with water, and dried.

o Separate the organic layer of the filtrate. Wash the organic layer with water and dry it over
anhydrous sodium sulfate.

e The aqueous layer should be extracted multiple times with ethyl acetate.
o Combine the ethyl acetate extracts, wash with water, and dry over anhydrous sodium sulfate.

o Evaporate the solvent from the organic layer and the ethyl acetate extracts under reduced
pressure.

o Combine the resulting residue with the previously collected precipitate.

 For purification, the crude product can be subjected to flash chromatography on silica gel,
using a mixture of hexane and acetone as the eluent.[3]

Potential Biological Activity

Direct studies on the biological activity of 1-(2,5-dihydroxyphenyl)butan-1-one are limited in
the current scientific literature. However, based on its chemical structure as a phenolic
compound, some potential activities can be inferred.

Antioxidant Activity: Phenolic compounds, particularly those with multiple hydroxyl groups on
the aromatic ring, are known for their antioxidant properties. The hydroxyl groups of 1-(2,5-
dihydroxyphenyl)butan-1-one can donate a hydrogen atom to neutralize free radicals,
thereby mitigating oxidative stress. The position of the hydroxyl groups influences the
antioxidant capacity. Studies on various dihydroxybenzoic acids have shown that the relative
positions of the hydroxyl groups are a key determinant of their antioxidant activity.[4]

Cytotoxicity: Related compounds, such as 2,5-dihydroxychalcones, have been synthesized and
evaluated for their cytotoxicity against tumor cell lines.[5] This suggests that 1-(2,5-
dihydroxyphenyl)butan-1-one could be a scaffold for the development of novel cytotoxic
agents. Further research is needed to evaluate its specific cytotoxic profile and mechanism of
action.
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It is important to note that while the 2,4-dihydroxy and 2,6-dihydroxy isomers of butyrophenone
have been investigated for their biological activities, these findings cannot be directly
extrapolated to the 2,5-dihydroxy isomer.[6]

Visualizations

Diagram 1: Proposed Synthesis of 1-(2,5-Dihydroxyphenyl)butan-1-one
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Caption: Proposed workflow for the synthesis of 1-(2,5-dihydroxyphenyl)butan-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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